Cas no 207725-23-3 (4-Nonyl Phenol-glucuronide)

• Product Name: 4-Nonyl Phenol-glucuronide
• CAS No: 207725-23-3
• MF: C₂₁H₃₂O₇
• MW: 396.474587440491
• CID: 2085180
• Update Time: 2025-11-07

4-Nonyl Phenol-glucuronide Chemical and Physical Properties

Names and Identifiers

• 4-Nonyl Phenol-glucuronide

• Inchi： 1S/C21H32O7/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)27-21-18(24)16(22)17(23)19(28-21)20(25)26/h10-13,16-19,21-24H,2-9H2,1H3,(H,25,26)/t16-,17-,18+,19-,21+/m0/s1
• InChI Key： KDNUALUPYDZYJD-ZFORQUDYSA-N
• SMILES： O(C1C=CC(CCCCCCCCC)=CC=1)[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Nonyl Phenol-glucuronide

4-Nonyl Phenol-glucuronide (CAS No. 207725-23-3): An Overview and Recent Research Developments

4-Nonyl Phenol-glucuronide (CAS No. 207725-23-3) is a significant compound in the field of environmental and biomedical research. This glucuronide conjugate of 4-nonylphenol has garnered attention due to its role in the metabolism and excretion of nonylphenol, a widely used industrial chemical with potential environmental and health implications.

4-Nonyl Phenol-glucuronide is a metabolite formed through the glucuronidation process, which is a major phase II metabolic pathway in the liver. Glucuronidation involves the conjugation of glucuronic acid to various xenobiotics, including nonylphenol, to enhance their water solubility and facilitate their excretion from the body. This process is crucial for detoxification and maintaining homeostasis.

Recent studies have highlighted the importance of understanding the metabolism and excretion pathways of nonylphenol, particularly in aquatic environments. Nonylphenol is known to be an endocrine disruptor, affecting reproductive and developmental processes in both wildlife and humans. The formation of 4-Nonyl Phenol-glucuronide plays a critical role in mitigating the adverse effects of nonylphenol by enhancing its elimination from biological systems.

In a study published in the Journal of Environmental Science and Health, researchers investigated the biotransformation of nonylphenol in aquatic organisms. The study found that 4-Nonyl Phenol-glucuronide is one of the primary metabolites formed in fish exposed to nonylphenol-contaminated water. This finding underscores the importance of glucuronidation in protecting aquatic life from the toxic effects of nonylphenol.

Another significant area of research involves the role of 4-Nonyl Phenol-glucuronide in human metabolism. A study published in the Toxicology Letters explored the metabolic fate of nonylphenol in human liver microsomes. The results indicated that glucuronidation is a major pathway for nonylphenol metabolism, with 4-Nonyl Phenol-glucuronide being one of the primary metabolites detected. This research provides valuable insights into the human body's ability to detoxify nonylphenol through glucuronidation.

The environmental impact of nonylphenol and its metabolites has also been a focus of recent studies. A review article in the Environmental Pollution journal discussed the persistence and bioaccumulation potential of nonylphenol and its metabolites, including 4-Nonyl Phenol-glucuronide. The review highlighted that while 4-Nonyl Phenol-glucuronide is more water-soluble and less toxic than nonylphenol, it can still persist in aquatic environments due to its slower degradation rate.

In addition to its environmental significance, 4-Nonyl Phenol-glucuronide has implications for human health. A study published in the American Journal of Physiology examined the effects of nonylphenol and its metabolites on hormone signaling pathways. The research found that while nonylphenol can disrupt estrogen signaling, its glucuronide conjugate, 4-Nonyl Phenol-glucuronide, has reduced estrogenic activity, suggesting that glucuronidation may help mitigate some of the endocrine-disrupting effects of nonylphenol.

The development of analytical methods for detecting and quantifying 4-Nonyl Phenol-glucuronide has also been an active area of research. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been widely used for this purpose. A recent study published in the Analytical Chemistry journal described a sensitive and selective method for quantifying 4-Nonyl Phenol-glucuronide in environmental samples using ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). This method provides a valuable tool for monitoring the presence and levels of this metabolite in various environmental matrices.

The potential applications of 4-Nonyl Phenol-glucuronide extend beyond environmental monitoring. In pharmaceutical research, understanding the metabolic pathways and excretion profiles of drugs is crucial for optimizing their efficacy and safety. The knowledge gained from studying the metabolism of nonylphenol and its glucuronide conjugate can inform drug design and development processes, particularly for compounds with similar structures or mechanisms.

In conclusion, 4-Nonyl Phenol-glucuronide (CAS No. 207725-23-3) is a key metabolite with significant implications for environmental health and biomedical research. Recent studies have provided valuable insights into its formation, excretion, and biological effects, highlighting its importance as a marker for understanding the fate and impact of nonylphenol in both natural and human systems. Continued research in this area will further enhance our understanding of this compound's role in maintaining ecological balance and human health.